7-[(4-Fluorophenyl)methoxy]-3-(3-methoxyphenoxy)chromen-4-one

• IUPAC Name: 7-[(4-fluorophenyl)methoxy]-3-(3-methoxyphenoxy)chromen-4-one
• InChI: InChI=1S/C23H17FO5/c1-26-17-3-2-4-19(11-17)29-22-14-28-21-12-18(9-10-20(21)23(22)25)27-13-15-5-7-16(24)8-6-15/h2-12,14H,13H2,1H3
• InChI Key: REOUEWWIONUCTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC4=CC=C(C=C4)F
• Molecular Formula: C23H17FO5
• Molecular Weight: 392.4 g/mol

Description

The compound “7-[(4-Fluorophenyl)methoxy]-3-(3-methoxyphenoxy)chromen-4-one” is a unique chemical with the molecular formula C23H17FO5. It is part of a collection of unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Environment-Sensitive Fluorophores

Research has demonstrated that certain chromenes, such as 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one, exhibit unusual fluorescence properties. These molecules are nearly nonfluorescent in aprotic solvents but strongly fluoresce in protic solvents, indicating their potential as environment-sensitive fluorophores for developing new fluorogenic sensors (Uchiyama et al., 2006).

Synthesis and Chemical Reactions

The synthesis and reactions of chromene derivatives have been extensively studied. For instance, the convenient synthesis of (±)-4-prenylpterocarpin through coupling reactions demonstrates the versatility of chromenes in chemical synthesis (Coelho et al., 1992). Moreover, the photochemical and thermal reactions of photochromic chromenes have been explored, revealing their potential in developing photoresponsive materials (Delbaere et al., 2003).

Biological Activities

Certain chromene derivatives have shown antimicrobiotic and anti-inflammatory effects, such as tectorigenin monohydrate from Belamcanda chinensis (Liu et al., 2008). Additionally, chromene-based fluorescent probes have been developed for detecting Zn2+ ions, with significant applications in bio-imaging and environmental monitoring (Hu et al., 2014).

Advanced Materials

Chromene compounds have also been utilized in the development of advanced materials, such as comb-shaped poly(arylene ether sulfone)s for proton exchange membranes in fuel cells. These materials exhibit high proton conductivity, indicating their potential in energy applications (Kim et al., 2008).

Safety and Hazards

Safety and hazard information is crucial for handling and working with chemical compounds. This compound is classified as Acute Tox. 3 Oral - Skin Sens. 1, indicating that it is acutely toxic orally and can cause skin sensitization. The compound should be handled with appropriate safety measures.

Future Directions

As this compound is part of a collection of unique chemicals provided by Sigma-Aldrich, it’s likely that it could be used in future research studies. The specific future directions would depend on the results of such studies and the potential applications discovered for this compound.